Cas no 2171150-57-3 ((2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171150-57-3
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 6050478
• PubChem ID: 165528985
• Update Time: 2025-11-04

(2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid
• 2171150-57-3
• (2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-hydroxybutanoic acid
• EN300-1498083

• Inchi： 1S/C26H23BrN2O6/c27-21-10-9-15(24(31)28-22(11-12-30)25(32)33)13-23(21)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t22-/m1/s1
• InChI Key： DQCVWWVTCNNVTG-JOCHJYFZSA-N
• SMILES： BrC1C=CC(C(N[C@@H](C(=O)O)CCO)=O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid

Comprehensive Overview of (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171150-57-3)

(2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid is a specialized organic compound with the CAS number 2171150-57-3. This compound is of significant interest in the field of medicinal chemistry and peptide synthesis due to its unique structural features and potential applications. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and development.

The molecular structure of (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid includes a 4-hydroxybutanoic acid moiety, which contributes to its solubility and reactivity. The bromo substituent on the phenyl ring offers opportunities for further functionalization, making this compound a versatile building block in organic synthesis. Researchers often search for Fmoc-protected amino acid derivatives like this one to streamline the synthesis of complex peptides and peptidomimetics.

In recent years, the demand for high-purity peptide intermediates has surged, driven by advancements in biotechnology and personalized medicine. (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid is frequently discussed in forums and research papers focusing on peptide-based therapeutics and targeted drug delivery systems. Its role in the synthesis of bioactive peptides, such as those used in cancer therapy and antimicrobial applications, has garnered attention from both academic and industrial researchers.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, which are increasingly used in high-throughput screening and combinatorial chemistry. The Fmoc group can be selectively removed under mild conditions, preserving the integrity of the peptide chain. This feature is particularly important for the synthesis of long-chain peptides and modified amino acids, which are often required for cutting-edge research in proteomics and structural biology.

From a commercial perspective, (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid is available from several specialty chemical suppliers, often with customizable purity levels to meet specific research needs. The growing interest in peptide drugs and bioconjugates has led to an increase in its procurement for both preclinical and clinical studies. Researchers frequently inquire about its storage conditions, solubility profiles, and handling precautions, which are critical for ensuring optimal performance in synthetic applications.

In summary, (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171150-57-3) is a valuable tool in modern chemical and pharmaceutical research. Its unique properties and versatility make it a sought-after reagent for scientists working on peptide synthesis, drug discovery, and biomaterial development. As the field of peptide therapeutics continues to expand, the relevance of this compound is expected to grow, further solidifying its position in the toolkit of synthetic chemists and biotechnologists.